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Compound of Interest

Compound Name: Methyl 4,4-dimethoxybutanoate

Cat. No.: B135748

An In-depth Overview of Commercial Availability, Suppliers, and Synthetic Applications for
Researchers, Scientists, and Drug Development Professionals.

Introduction

Methyl 4,4-dimethoxybutanoate (CAS No. 7149-58-8) is a valuable chemical intermediate
characterized by the presence of both an ester and an acetal functional group. This
bifunctionality makes it a versatile building block in organic synthesis, particularly in the
construction of more complex molecules for pharmaceutical and agrochemical applications.
The acetal serves as a protected aldehyde, which can be deprotected under specific conditions
to reveal a reactive carbonyl group, while the methyl ester provides a handle for various
transformations such as hydrolysis, amidation, or reduction. This guide provides a
comprehensive overview of its commercial availability, key technical data, and a representative
synthetic protocol illustrating its utility in heterocyclic chemistry, a cornerstone of drug
discovery.

Commercial Availability and Suppliers

Methyl 4,4-dimethoxybutanoate is available from several commercial chemical suppliers,
catering to a range of quantities from laboratory-scale research to larger developmental needs.
The purity of the commercially available product is typically around 97%. Researchers should
always consult the supplier's certificate of analysis for lot-specific purity and impurity profiles.

Table 1. Commercial Suppliers and Product Specifications
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
Methyl 4,4-
Sigma-Aldrich dimethoxybutyrat  4220-66-0 97% Inquire
e
Methyl 4,4- Inquire (Lead
Manchester ) ) .
] dimethoxybutano  4220-66-0 Inquire time 4-6 weeks)
Organics
ate [1]
Baoji Guokang Methyl 4,4-
_ MG to KG
Healthchem dimethoxybutano  4220-66-0 97%
scale[?]
co.,ltd. ate

Note: The CAS number 4220-66-0 is also associated with this compound and appears to be
used interchangeably by some suppliers.

Technical Data

A summary of the key physical and chemical properties of Methyl 4,4-dimethoxybutanoate is
provided below. This data is essential for planning reactions, purification procedures, and for
ensuring safe handling and storage.

Table 2: Physicochemical Properties of Methyl 4,4-dimethoxybutanoate

Property Value Source
Molecular Formula C7H1404 [3]
Molecular Weight 162.18 g/mol [3]
Density 1.05 g/mL at 25 °C [3]
Boiling Point 40-50 °C at 0.2 mmHg [3]
Refractive Index (n20/D) 1.417 [3]
Flash Point 85 °C (185 °F) - closed cup [3]
Storage Class 10 - Combustible liquids [3]
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Sourcing and Quality Control Workflow

The following diagram outlines a logical workflow for the procurement and quality control of
chemical intermediates like Methyl 4,4-dimethoxybutanoate in a research and development
setting. Adhering to such a workflow ensures the quality and consistency of starting materials,
which is critical for reproducible experimental results.
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Caption: Logical workflow for sourcing and quality control of chemical intermediates.
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Experimental Protocol: Synthesis of a Pyrimidine
Derivative

While specific protocols detailing the direct use of Methyl 4,4-dimethoxybutanoate are not
readily available in peer-reviewed journals, its close analog, ethyl 2-cyano-4,4-
dimethoxybutanoate, is utilized in the synthesis of pyrimidine derivatives, which are core
structures in many pharmaceutical agents. The following protocol is adapted from a patent
describing the synthesis of 6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol, a precursor for more
complex heterocyclic compounds. This example illustrates how the dimethoxybutanoate
scaffold can be used to construct a pyrimidine ring system.

Reaction Scheme:

Ethyl 2-cyano-4,4-dimethoxybutanoate Formamidine Acetate Sodium Ethoxide in Ethanol
Reflux Base

6-amino-5-(2,2-dimethoxyethyl)pyrimidin-4-ol

Click to download full resolution via product page
Caption: Synthesis of a pyrimidine derivative using a 4,4-dimethoxybutanoate scaffold.
Materials:
o Ethyl 2-cyano-4,4-dimethoxybutanoate
e Formamidine acetate
e Sodium ethoxide (20% by weight in ethanol)
e Water

» Hydrochloric acid (aqueous solution, 32 weight-%)
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e Toluene
Procedure:

e To a mixture of 95.5 g (0.92 mol) of formamidine acetate and 600 g of sodium ethoxide (20%
by weight in ethanol), add 126 g (0.63 mol) of ethyl 2-cyano-4,4-dimethoxybutanoate.

o Heat the reaction mixture to reflux until the reaction is complete (monitoring by an
appropriate method such as TLC or LC-MS is recommended).

e Concentrate the reaction mixture in vacuum.
 Dilute the residue with 74 g of water and continue distillation.

e Supplement the batch with 632 g of water. The resulting mixture contains 6-amino-5-(2,2-
dimethoxyethyl)pyrimidin-4-ol and can be used directly in subsequent steps or be isolated.

» For further reaction, the mixture can be acidified by adding 226 g of hydrochloric acid (32%
agueous solution) to facilitate cyclization to a pyrrolo[2,3-d]pyrimidine core.

This protocol highlights the utility of the 4,4-dimethoxybutanoate moiety in constructing
heterocyclic systems of medicinal importance. The dimethoxyethyl side chain, originating from
the butanoate starting material, is crucial for the subsequent cyclization step to form the fused
ring system.

Conclusion

Methyl 4,4-dimethoxybutanoate is a commercially available and versatile building block for
organic synthesis. Its dual functionality allows for a range of chemical transformations, making
it a valuable tool for medicinal chemists and drug development professionals. The provided
information on its suppliers, technical specifications, and a representative synthetic application
in pyrimidine synthesis serves as a useful resource for researchers planning to incorporate this
intermediate into their synthetic strategies. A robust sourcing and quality control process is
paramount to ensure the reliability and reproducibility of experimental outcomes in a drug
discovery setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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